Cas no 3449-26-1 (1,3-Diphenyltetramethyldisilazane)

• Product Name: 1,3-Diphenyltetramethyldisilazane
• CAS No: 3449-26-1
• MF: C₁₆H₂₃NSi₂
• MW: 285.531525850296
• MDL: MFCD00042916
• CID: 310491
• PubChem ID: 87568285
• Update Time: 2025-04-19

1,3-Diphenyltetramethyldisilazane Chemical and Physical Properties

Names and Identifiers

• 1,3-Diphenyltetramethyldisilazane
• 1,3-DIPHENYL-1,1,3,3-TETRAMETHYLDISILAZANE
• Tetramethyl-1,3-Diphenyldisilazane
• 1,1,2,2-tetramethyl-1,2-di-n-octyldisiloxane
• 1,1,3,3-Tetramethyl-1,3-dioctyl-disiloxan
• 1,1,3,3-tetramethyl-1,3-dioctyl-disiloxane
• 1,1,3,3-tetramethyl-1,3-diphenyldisilazane
• 1,3-DIOCTYLTETRAMETHYLDISILOXANE
• DPTMDS
• [[[dimethyl(phenyl)silyl]amino]-dimethylsilyl]benzene
• N-(Dimethylphenylsilyl)-1,1-dimethyl-1-phenylsilylamine
• n-[dimethyl(phenyl)silyl]-1,1-dimethyl-1-phenylsilanamine
• CS-0187328
• FS-5230
• J-019625
• EINECS 222-372-5
• N-[Dimethyl(phenyl)silyl](dimethyl)phenylsilanamine #
• MFCD00042916
• bis(phenyldimethylsilyl)amine
• SCHEMBL842024
• Silanamine, N-(dimethylphenylsilyl)-1,1-dimethyl-1-phenyl-
• 1,1,3,3-Tetramethyl-1,3-diphenyldisilazane, 96%
• DTXSID50956023
• 1,1,3,3-Tetramethyl-1,3-diphenyldisilazane, for GC derivatization, n/D
• C16H23NSi2
• NS00048177
• 1,3-diphenyl-1,1,3,3,-tetramethyldisilazane
• 1,1,3,3-Tetramethyl-1,3-diphenyl-disilazane
• FT-0715823
• D89929
• D1816
• bis(dimethyl(phenyl)silyl)amine
• 3449-26-1
• AKOS015889219
• BIS[DIMETHYL(PHENYL)SILYL]AMINE
• S08150

• MDL： MFCD00042916
• Inchi： 1S/C16H23NSi2/c1-18(2,15-11-7-5-8-12-15)17-19(3,4)16-13-9-6-10-14-16/h5-14,17H,1-4H3
• InChI Key： HIMXYMYMHUAZLW-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC=CC=1)N[Si](C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 285.13700
• Monoisotopic Mass: 285.13690281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Not determined
• Density: 0.985 g/mL at 25 °C(lit.)
• Boiling Point: 96-100 °C/0.1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.538(lit.)
• PSA: 12.03000
• LogP: 3.19150
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,3-Diphenyltetramethyldisilazane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Other Chemical Reagents